Cas no 173458-87-2 (4-chloro-6,7,8,9-tetrahydro-5H-Pyrimido[4,5-b]indole)

• Product Name: 4-chloro-6,7,8,9-tetrahydro-5H-Pyrimido[4,5-b]indole
• CAS No: 173458-87-2
• MF: C₁₀H₁₀ClN₃
• MW: 207.659500598907
• MDL: MFCD24562624
• CID: 1107684
• PubChem ID: 10655953
• Update Time: 2025-04-20

4-chloro-6,7,8,9-tetrahydro-5H-Pyrimido[4,5-b]indole Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6,7,8,9-tetrahydro-5H-Pyrimido[4,5-b]indole
• 4-chloro-5,6-tetramethylene-7H-pyrrolo[2,3-d]pyrimidine
• MFCD24562624
• D72593
• 173458-87-2
• YGA45887
• SFKNMBDVWLKVID-UHFFFAOYSA-N
• BS-41971
• CS-0035703
• SCHEMBL2800733

• MDL： MFCD24562624
• Inchi： 1S/C10H10ClN3/c11-9-8-6-3-1-2-4-7(6)14-10(8)13-5-12-9/h5H,1-4H2,(H,12,13,14)
• InChI Key： SFKNMBDVWLKVID-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)NC1CCCCC=12

Computed Properties

• Exact Mass: 207.0563250g/mol
• Monoisotopic Mass: 207.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.6Ų